![molecular formula C19H22N4O2S B2999249 ethyl 2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)butanoate CAS No. 893929-75-4](/img/structure/B2999249.png)
ethyl 2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)butanoate
Description
Ethyl 2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)butanoate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a pyrazolopyrimidine derivative that has been shown to have a variety of biochemical and physiological effects in laboratory experiments. In
Scientific Research Applications
1. Catalysis in Asymmetric Transfer Hydrogenation
- Research Focus : The use of similar pyrazolyl compounds in catalysis, specifically for the asymmetric transfer hydrogenation of ketones. This application is important in synthetic chemistry for producing chiral molecules.
- Reference : Magubane et al., 2017
- Research Focus : The synthesis of new heterocyclic compounds containing similar structural motifs for use as antibacterial agents. This indicates the potential of such compounds in medical and pharmaceutical research.
- Reference : Azab et al., 2013
- Research Focus : The preparation and reaction of similar compounds to obtain new substances with significant effects on increasing the reactivity of specific enzymes.
- Reference : Abd and Awas, 2008
- Research Focus : The development of novel pyrazole derivatives with potential as antimicrobial and anticancer agents, highlighting the therapeutic applications of these compounds.
- Reference : Hafez et al., 2016
- Research Focus : Investigating the antioxidant properties of phenolic compounds, which are structurally similar, suggesting potential applications in food chemistry and health sciences.
- Reference : Zhang et al., 2009
- Research Focus : The synthesis of pyrimidine linked pyrazole heterocyclics and their evaluation for insecticidal and antibacterial potential, demonstrating the versatility of these compounds in various applications.
- Reference : Deohate and Palaspagar, 2020These papers provide insights into various scientific research applications of compounds similar to ethyl 2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)butanoate, demonstrating their potential in catalysis, pharmaceuticals, and material science.
properties
IUPAC Name |
ethyl 2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylbutanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O2S/c1-5-16(19(24)25-6-2)26-18-14-10-22-23(17(14)20-11-21-18)15-8-7-12(3)9-13(15)4/h7-11,16H,5-6H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDZWRHKXJGVZSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)OCC)SC1=NC=NC2=C1C=NN2C3=C(C=C(C=C3)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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